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Compound of Interest

Compound Name: C-247

Cat. No.: B1496183

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an independent validation of the findings related to SCY-247, a second-

generation triterpenoid antifungal agent. The performance of SCY-247 is objectively compared

with its parent compound, ibrexafungerp, and the echinocandin class of antifungals, which are

the current standard of care for many invasive fungal infections. This comparison is supported

by experimental data from in vitro and in vivo studies, with a focus on activity against the

multidrug-resistant pathogen Candida auris.

Quantitative Data Summary
The following tables summarize the in vitro activity of SCY-247 and comparator antifungal

agents against various Candida species, as well as in vivo efficacy data from murine models of

disseminated candidiasis.

Table 1: In Vitro Activity (MIC in µg/mL) Against Candida auris
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Antifungal Agent MIC Range MIC₅₀ MIC₉₀

SCY-247 0.06 - 1 0.5 0.5

Ibrexafungerp 0.06 - 2 0.5 1

Caspofungin 0.06 - >8 0.25 8.0

Micafungin 0.03 - >32 0.12 0.5

Anidulafungin 0.016 - >32 0.25 0.5

MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antifungal agent that

prevents the visible growth of a microorganism. MIC₅₀ and MIC₉₀ represent the MIC values

required to inhibit the growth of 50% and 90% of the isolates tested, respectively.

Table 2: In Vitro Activity (MIC in µg/mL) of SCY-247 and Ibrexafungerp Against a Broader

Range of Candida Species*

Candida Species SCY-247 MIC Range Ibrexafungerp MIC Range

C. albicans 0.031 - 8 0.031 - 4

C. glabrata 0.031 - 8 0.031 - 4

C. parapsilosis 0.031 - 8 0.031 - 4

C. tropicalis 0.031 - 8 0.031 - 4

C. krusei 0.031 - 8 0.031 - 4

Table 3: In Vivo Efficacy in Murine Models of Disseminated Candidiasis
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Antifungal Agent Candida Species Dosage Outcome

SCY-247 C. albicans 10 mg/kg

Significant reduction

in kidney fungal

burden (3-log

decrease)[1]

SCY-247 C. albicans 40 mg/kg

Significant reduction

in kidney fungal

burden and 100%

survival[1]

SCY-247 C. glabrata ≥16 mg/kg

Significant reduction

in kidney fungal

burden[2]

SCY-247 C. glabrata ≥32 mg/kg

Significant reduction

in lung fungal

burden[2]

Caspofungin C. albicans 0.119 mg/kg

99% reduction in

kidney fungal

burden[3]

Caspofungin C. albicans 0.5 - 1.0 mg/kg
70-100% of mice with

sterile kidneys[3]

Experimental Protocols
In Vitro Antifungal Susceptibility Testing
The in vitro activity of the antifungal agents was determined using the broth microdilution

method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI)

document M27-A3 or the European Committee on Antimicrobial Susceptibility Testing

(EUCAST) document E.Def 7.3.1.[1][2][4][5][6][7][8]

Medium: RPMI 1640 medium with L-glutamine, without bicarbonate, and buffered with

MOPS (3-(N-morpholino)propanesulfonic acid) to a pH of 7.0 was used. For some

experiments, the medium was supplemented with 2% glucose.
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Inoculum Preparation: Fungal isolates were cultured on Sabouraud dextrose agar for 24-48

hours. Colonies were then suspended in sterile saline or distilled water, and the turbidity was

adjusted to a 0.5 McFarland standard, which corresponds to an inoculum of approximately 1-

5 x 10⁶ CFU/mL. This suspension was further diluted in the test medium to achieve a final

inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the microdilution wells.

Antifungal Agent Preparation: Stock solutions of the antifungal agents were prepared in a

suitable solvent (e.g., dimethyl sulfoxide) and serially diluted in the test medium to obtain the

desired final concentrations.

Incubation: The microdilution plates were incubated at 35°C for 24-48 hours.

Endpoint Determination: The MIC was determined as the lowest concentration of the

antifungal agent that caused a significant inhibition of growth (typically ≥50% reduction)

compared to the growth control well. The reading was performed visually or using a

spectrophotometer.

In Vivo Murine Model of Disseminated Candidiasis
The in vivo efficacy of the antifungal agents was evaluated in a murine model of disseminated

candidiasis.

Animal Model: Immunocompetent or immunosuppressed (e.g., using cyclophosphamide)

male or female BALB/c or C57BL/6 mice (6-8 weeks old) were used.[3][9][10][11][12]

Inoculum Preparation:Candida species were grown in a suitable broth (e.g., YPD) overnight

at 30°C with shaking. The yeast cells were harvested by centrifugation, washed with sterile

phosphate-buffered saline (PBS), and resuspended in PBS to the desired concentration

(e.g., 2.5 x 10⁶ cells/mL). The cell concentration was confirmed by hemacytometer counting

and plating serial dilutions for CFU enumeration.[9][10][11]

Infection: Mice were infected via intravenous injection into the lateral tail vein with a specific

volume of the fungal inoculum (e.g., 200 µL).

Antifungal Treatment: Treatment with the antifungal agents or a vehicle control was initiated

at a specified time post-infection (e.g., 2 hours). The drugs were administered via an
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appropriate route, such as oral gavage or intraperitoneal injection, at specified doses and

frequencies for a defined duration (e.g., 7 days).

Efficacy Endpoints: The primary endpoint was the fungal burden in target organs, typically

the kidneys. At the end of the treatment period, mice were euthanized, and the kidneys were

aseptically removed, weighed, and homogenized in sterile saline or PBS. Serial dilutions of

the homogenates were plated on a suitable agar medium (e.g., Sabouraud dextrose agar),

and the number of colony-forming units (CFU) was determined after incubation. The fungal

burden was expressed as log₁₀ CFU per gram of tissue.[13][14][15][16] Survival rates were

also monitored in some studies.
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Caption: Mechanism of action of SCY-247 and echinocandins.
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Caption: Murine model workflow for assessing antifungal efficacy.
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To cite this document: BenchChem. [Independent Validation of SCY-247: A Comparative
Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1496183/docs#independent-validation-of-scy-247-a-
comparative-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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